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Compound Name: 2,3,3-Trimethyl-2-pentanol
CAS No.: 23171-85-9
Cat. No.: B3369338
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2,3,3-trimethyl-2-pentanol, a sterically hindered tertiary alcohol. The
information presented is intended to support research and development activities in the
chemical and pharmaceutical sciences.

Chemical Identity and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
2,3,3-trimethylpentan-2-ol.[1] It is a tertiary alcohol with the chemical formula C8H180.[1][2][3]
The structure is characterized by a pentane backbone with a hydroxyl group at the second
carbon and three methyl groups at the second and third carbons.

Molecular Structure:

The CAS Registry Number for 2,3,3-trimethyl-2-pentanol is 23171-85-9.[3][4][5]
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Physicochemical Properties

A summary of the key physicochemical properties of 2,3,3-trimethyl-2-pentanol is provided in
the table below. This data is essential for designing experimental conditions and for
understanding the compound's behavior in various chemical systems.

Property Value Reference
Molecular Weight 130.23 g/mol [1][2]
Boiling Point 145 °C at 760 mmHg [2]

Melting Point -0.5°C [2]

Density 0.823 g/cm? [2]

Flash Point 46.2 °C [2]

Vapor Pressure 1.97 mmHg at 25 °C [2]
Refractive Index 1.4360 [2]

Synthesis Protocols

Several synthetic routes for the preparation of 2,3,3-trimethyl-2-pentanol have been reported.
A common and effective method involves the use of a Grignard reagent.

Experimental Protocol: Synthesis via Grignard Reaction

This protocol describes the synthesis of 2,3,3-trimethyl-2-pentanol from 3,3-dimethyl-2-
butanone and methylmagnesium iodide.

Materials:
e 3,3-dimethyl-2-butanone
o Methylmagnesium iodide (in diethyl ether)

e Anhydrous diethyl ether
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Saturated aqueous ammonium chloride solution
Anhydrous magnesium sulfate

Standard laboratory glassware for Grignard reaction (three-neck flask, dropping funnel,
condenser)

Magnetic stirrer and heating mantle
Procedure:

Set up a flame-dried three-neck flask equipped with a magnetic stirrer, a dropping funnel,
and a reflux condenser under a nitrogen or argon atmosphere.

Place a solution of methylmagnesium iodide in anhydrous diethyl ether in the flask.

Dissolve 3,3-dimethyl-2-butanone in anhydrous diethyl ether and add it to the dropping
funnel.

Add the ketone solution dropwise to the Grignard reagent with continuous stirring. Control
the rate of addition to maintain a gentle reflux.

After the addition is complete, continue to stir the reaction mixture at room temperature for 1-
2 hours or until the reaction is complete (monitored by TLC).

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of a saturated agueous ammonium chloride solution.

Separate the ethereal layer and extract the aqueous layer with diethyl ether.
Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

The crude product can be purified by distillation to yield 2,3,3-trimethyl-2-pentanol.
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Another documented synthetic approach involves the reaction of 2,3-dimethyl-2,3-epoxybutane
with organometallic reagents like triethylaluminum or diethylmagnesium.[2]

Reactivity and Potential Applications

The reactivity of 2,3,3-trimethyl-2-pentanol is largely dictated by its sterically hindered tertiary
alcohol functional group.[6] This structural feature influences its reaction pathways and
provides opportunities for selective chemical transformations.

Dehydration Reactions: A fundamental reaction of 2,3,3-trimethyl-2-pentanol is acid-catalyzed
dehydration.[6] This reaction typically proceeds through an E1 elimination mechanism to form
alkenes. The sterically hindered nature of the alcohol can influence the regioselectivity of the
elimination, making it a subject of mechanistic studies.

Synthesis of Esters and Ethers: 2,3,3-trimethyl-2-pentanol can be used to synthesize
sterically hindered esters and ethers.[6] These reactions are valuable for investigating reaction
kinetics and the stability of compounds in congested chemical environments.[6] The bulky
2,3,3-trimethyl-2-pentyl group can serve as a protective group or be incorporated into ligands
for asymmetric catalysis.[6]

The following diagram illustrates a generalized workflow for the synthesis and subsequent
reaction of 2,3,3-trimethyl-2-pentanol.
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Caption: A workflow diagram illustrating the synthesis of 2,3,3-trimethyl-2-pentanol and its
subsequent dehydration and esterification reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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